Ethyl 1-[3-(piperidin-1-ylsulfonyl)pyridin-2-yl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(3-piperidin-1-ylsulfonylpyridin-2-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H27N3O4S/c1-2-25-18(22)15-8-13-20(14-9-15)17-16(7-6-10-19-17)26(23,24)21-11-4-3-5-12-21/h6-7,10,15H,2-5,8-9,11-14H2,1H3
• InChI Key: NHNSRKZSLGXJLT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C=CC=N2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C18H27N3O4S
• Molecular Weight: 381.5 g/mol
• CAS No.: 1291867-84-9

Description

Ethyl 1-[3-(piperidin-1-ylsulfonyl)pyridin-2-yl]piperidine-4-carboxylate is a complex organic compound that features a piperidine ring, a pyridine ring, and a sulfonyl group

Mechanism of Action

Target of Action

It’s known that piperidine derivatives play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine derivatives are known to interact with various biological targets, leading to a range of pharmacological effects .

Biochemical Pathways

Piperidine derivatives are known to be involved in a variety of biological processes .

Pharmacokinetics

The pharmacokinetic properties of piperidine derivatives are generally well-studied, and they are known to have good bioavailability .

Result of Action

Piperidine derivatives are known to have a wide range of biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 1-[3-(piperidin-1-ylsulfonyl)pyridin-2-yl]piperidine-4-carboxylate typically involves multi-step organic reactions. One common method includes the reaction of piperidine derivatives with sulfonyl chlorides under basic conditions to form the sulfonyl piperidine intermediate. This intermediate is then reacted with pyridine derivatives to form the final product. The reaction conditions often involve the use of solvents like dichloromethane or tetrahydrofuran and catalysts such as triethylamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis equipment can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

Ethyl 1-[3-(piperidin-1-ylsulfonyl)pyridin-2-yl]piperidine-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine or pyridine rings using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of secondary amines .

Scientific Research Applications

Ethyl 1-[3-(piperidin-1-ylsulfonyl)pyridin-2-yl]piperidine-4-carboxylate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Comparison with Similar Compounds

Similar Compounds

Piperidine derivatives: Compounds like piperidine-4-carboxylate and piperidine-3-sulfonyl derivatives.

Pyridine derivatives: Compounds such as pyridine-2-carboxylate and pyridine-3-sulfonyl derivatives.

Uniqueness

Ethyl 1-[3-(piperidin-1-ylsulfonyl)pyridin-2-yl]piperidine-4-carboxylate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.